Cas no 2411318-62-0 (4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate)

• Product Name: 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate
• CAS No: 2411318-62-0
• MF: C₁₉H₁₉FN₂O₄S
• MW: 390.428567171097
• CID: 5605349
• PubChem ID: 165767140
• Update Time: 2025-09-28

4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2411318-62-0
• Z4321023029
• 4-{[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate
• EN300-26614448
• 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate

• Inchi： 1S/C19H19FN2O4S/c20-27(23,24)26-16-9-7-14(8-10-16)12-22-11-3-4-15(13-22)19-21-17-5-1-2-6-18(17)25-19/h1-2,5-10,15H,3-4,11-13H2
• InChI Key： PGXYXMREQXJELO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CN1CCCC(C2=NC3C=CC=CC=3O2)C1)F

Computed Properties

• Exact Mass: 390.10495643g/mol
• Monoisotopic Mass: 390.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81Ų

Additional information on 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate

Research Briefing on 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate (CAS: 2411318-62-0)

In recent years, the compound 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate (CAS: 2411318-62-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfurofluoridate moiety and benzoxazole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in targeted covalent inhibition and enzyme modulation. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

The synthesis of 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the introduction of the sulfurofluoridate group, which is critical for its biological activity. The compound's stability under physiological conditions has also been a focal point, as it determines its suitability for in vivo applications. Advances in analytical techniques, such as NMR and mass spectrometry, have facilitated the precise characterization of this molecule, ensuring its reproducibility for further studies.

Mechanistically, 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate functions as a covalent inhibitor, targeting specific cysteine residues in enzymes or proteins. This mode of action is particularly valuable in the development of drugs for diseases where traditional reversible inhibitors have shown limited efficacy. Recent research has elucidated its interaction with key enzymes involved in inflammatory pathways and oncogenic signaling, highlighting its potential as a therapeutic agent for conditions such as cancer and autoimmune disorders. Computational modeling and X-ray crystallography have provided insights into the binding dynamics, further validating its specificity and potency.

In preclinical studies, this compound has demonstrated notable efficacy in cell-based assays and animal models. For instance, it has shown inhibitory effects on tumor growth in xenograft models, with minimal off-target toxicity. Additionally, its ability to cross the blood-brain barrier opens possibilities for treating neurological diseases. However, challenges such as metabolic stability and potential immunogenicity remain areas of active investigation. Researchers are exploring structural modifications and formulation strategies to address these limitations while preserving the compound's therapeutic benefits.

Looking ahead, the translational potential of 4-{[3-(1,3-Benzoxazol-2-yl)piperidin-1-yl]methyl}phenyl sulfurofluoridate is substantial. Collaborative efforts between academia and industry are underway to advance this molecule into clinical trials. Its dual functionality as a covalent inhibitor and modulator of key biological pathways positions it as a versatile candidate for drug development. Future research will likely focus on expanding its therapeutic indications and optimizing its pharmacokinetic profile to meet regulatory standards. This compound exemplifies the innovative strides being made in chemical biology, bridging the gap between molecular design and clinical application.